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Compound of Interest

Compound Name: LH65.3
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A Comparative Guide to WENZEL LH 65 Probe
Head Performance

This guide provides a detailed comparison of various probe heads compatible with the
WENZEL LH 65 Coordinate Measuring Machine (CMM). The selection of an appropriate probe
head is critical for achieving accurate and efficient dimensional measurements. This document
aims to assist researchers, scientists, and drug development professionals in making informed
decisions by presenting objective performance data and standardized experimental protocols.

Performance Comparison of WENZEL LH 65
Compatible Probe Heads

The following table summarizes the key performance specifications for a range of compatible
probe heads from Renishaw and WENZEL. The selection includes touch-trigger probes,
scanning probes, and 5-axis systems, each suited for different measurement applications.
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Experimental Protocols

The performance data presented in this guide is ideally determined using standardized testing
procedures to ensure comparability. The following are summaries of the key experimental
protocols based on ISO standards for evaluating CMM probe head performance.

ISO 10360-5: Probing Performance (Touch-Trigger
Probes)

This standard specifies the procedures for verifying the performance of CMMs with contacting
probing systems.
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Objective: To determine the single-stylus probing error and the multi-stylus probing error.
Methodology:

o Test Sphere: A calibrated sphere of known diameter is used as the test artifact.

e Measurement:

o Single-Stylus Probing Error (P_FTU): 25 points are measured, distributed evenly over the
surface of the sphere.

o Multi-Stylus Probing Error (P_FTU,Multi): For articulating heads like the PH10, this test is
repeated at five different angular positions. For probe changing systems, five different styli
are used.[21]

o Data Analysis:
o Aleast-squares sphere is fitted to the 25 measured points.

o The probing error is calculated as the range of the radial distances from the measured
points to the center of the least-squares sphere.

o For multi-stylus tests, the variation in the location of the sphere center between the
different styli or orientations is also assessed.[21]

ISO 10360-4: Scanning Performance

This standard specifies the acceptance and reverification tests for CMMs used in scanning
mode.

Obijective: To determine the scanning probing error (THP).

Methodology:

o Test Sphere: A calibrated sphere of a specified diameter is used.

e Scanning: The probe scans four defined lines on the surface of the test sphere.

» Data Acquisition: A high density of points is collected along these predefined paths.[22]
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o Data Analysis:

o The scanning probing error (THP) is calculated as the range of all the radial distances of
the measured points from the least-squares best-fit sphere center.[22]

o The time taken to perform the scanning test (1) is also recorded, as there is a direct
relationship between scanning speed and accuracy.[23]

Logical Workflow for Probe Head Selection

The selection of the optimal probe head depends on a variety of factors related to the specific
measurement task. The following diagram illustrates a logical workflow to guide the selection

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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